molecular formula C13H21NO4 B8374587 4-(2,2-Diethoxyethoxy)-3-methoxyaniline

4-(2,2-Diethoxyethoxy)-3-methoxyaniline

Cat. No. B8374587
M. Wt: 255.31 g/mol
InChI Key: RTTZXTNJMQSHLZ-UHFFFAOYSA-N
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Description

4-(2,2-Diethoxyethoxy)-3-methoxyaniline is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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properties

Product Name

4-(2,2-Diethoxyethoxy)-3-methoxyaniline

Molecular Formula

C13H21NO4

Molecular Weight

255.31 g/mol

IUPAC Name

4-(2,2-diethoxyethoxy)-3-methoxyaniline

InChI

InChI=1S/C13H21NO4/c1-4-16-13(17-5-2)9-18-11-7-6-10(14)8-12(11)15-3/h6-8,13H,4-5,9,14H2,1-3H3

InChI Key

RTTZXTNJMQSHLZ-UHFFFAOYSA-N

Canonical SMILES

CCOC(COC1=C(C=C(C=C1)N)OC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,2-diethoxyethanol (50 mmol, 6.71 g) was added 60% sodium hydride (50 mmol, 2.0 g) and the solution was stirred for 10 minutes at which point a solution of 2-chloro-5-nitroanisole (50 mmol, 9.38 g ) in DMF was added dropwise. The reaction mixture was stirred for 18 h. The DMF was removed by rotary evaporation. The residue was partitioned between ethyl acetate and water. The organic layer was washed with brine. The organic phase was dried over Na2SO4 and concentrated. The principal component was purified by silica gel column chromatography. The product was subjected to reduction over 18 h using 1 atm hydrogen and 10% Pd on carbon. After the reaction took up a theoretical amount of hydrogen the catalyst was removed by filtration.
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